Cas no 1805598-28-0 (6-Bromo-4-cyanopicolinoyl chloride)

• Product Name: 6-Bromo-4-cyanopicolinoyl chloride
• CAS No: 1805598-28-0
• MF: C₇H₂BrClN₂O
• MW: 245.460579395294
• CID: 4900474
• Update Time: 2025-11-02

6-Bromo-4-cyanopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-cyanopicolinoyl chloride

• Inchi： 1S/C7H2BrClN2O/c8-6-2-4(3-10)1-5(11-6)7(9)12/h1-2H
• InChI Key： NDHWGWYSLXSOGS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 6-Bromo-4-cyanopicolinoyl chloride

6-Bromo-4-cyanopicolinoyl Chloride (CAS 1805598-28-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 6-Bromo-4-cyanopicolinoyl chloride (CAS 1805598-28-0) has emerged as a pivotal intermediate for constructing complex molecular architectures. This heterocyclic compound, featuring both bromine and cyanide functional groups, offers unique reactivity patterns that make it invaluable in pharmaceutical research, agrochemical development, and materials science. The picolinoyl chloride moiety serves as an excellent electrophile, while the 6-bromo-4-cyano substitution pattern enables diverse cross-coupling reactions – a combination that answers the growing demand for multifunctional building blocks in drug discovery pipelines.

The structural uniqueness of 6-Bromo-4-cyanopicolinoyl chloride lies in its ability to participate in sequential functionalization. Recent studies highlight its application in creating kinase inhibitors, a hot topic in cancer research, where researchers frequently search for "novel kinase inhibitor scaffolds" or "halogenated heterocycle building blocks." The compound's bromine atom at the 6-position facilitates palladium-catalyzed couplings, while the cyano group at C-4 can be transformed into amidines, tetrazoles, or carboxylic acid derivatives – transformations highly relevant to medicinal chemists optimizing ADME properties of drug candidates.

From a synthetic perspective, 6-Bromo-4-cyanopicolinoyl chloride (CAS 1805598-28-0) addresses several challenges in contemporary organic synthesis. Its picolinoyl chloride group reacts efficiently with nucleophiles under mild conditions, making it superior to traditional acid chlorides in terms of selectivity. This characteristic aligns with current industry trends toward "mild condition coupling reactions" and "atom-economical transformations," as evidenced by frequent searches in chemical databases. The compound's stability at room temperature also makes it preferable for automated synthesis platforms – a crucial factor given the rising adoption of high-throughput experimentation in pharmaceutical R&D.

Material scientists have recently explored 6-Bromo-4-cyanopicolinoyl chloride as a precursor for organic electronic materials. The electron-withdrawing cyano group combined with the bromine substitution pattern creates an ideal scaffold for developing n-type semiconductors, responding to the surge in searches for "heterocyclic n-type materials" and "air-stable organic semiconductors." This dual applicability in both life sciences and materials science positions CAS 1805598-28-0 as a truly multidisciplinary chemical tool.

Quality control of 6-Bromo-4-cyanopicolinoyl chloride requires specialized analytical techniques. Advanced users often search for "HPLC methods for halogenated picolinoyl chlorides" or "stability studies of cyanopyridine derivatives," reflecting the compound's nuanced handling requirements. Modern characterization typically employs LC-MS to monitor purity and 19F NMR (when using fluorine-containing reagents) to track reaction progress – methodologies increasingly important in quality-by-design (QbD) approaches to chemical manufacturing.

The commercial availability of 6-Bromo-4-cyanopicolinoyl chloride has expanded significantly since 2020, coinciding with growing interest in fragment-based drug discovery. Suppliers now offer custom quantities from milligram to kilogram scale, addressing the needs of both early-stage researchers ("small quantity halogenated heterocycles") and process chemists ("bulk pyridine derivatives"). This availability has made CAS 1805598-28-0 a go-to reagent for constructing bicyclic pharmacophores, particularly in kinase and protease inhibitor programs.

Environmental and safety considerations for 6-Bromo-4-cyanopicolinoyl chloride follow standard protocols for reactive carbonyl compounds. Proper handling requires anhydrous conditions and inert atmosphere techniques – topics frequently searched alongside "best practices for acid chloride handling." The compound's stability profile compares favorably to more volatile alternatives, reducing transportation and storage concerns that often accompany multifunctional intermediates in modern synthetic workflows.

Future applications of 6-Bromo-4-cyanopicolinoyl chloride may include its use in PROTAC (Proteolysis Targeting Chimera) development, an area experiencing exponential growth in medicinal chemistry. The compound's ability to serve as a linker component between warhead and E3 ligase binder makes it structurally ideal for this cutting-edge technology. This potential aligns with booming searches for "heterocyclic PROTAC linkers" and "bifunctional degradation inducers," suggesting CAS 1805598-28-0 will remain relevant in next-generation therapeutic development.

In conclusion, 6-Bromo-4-cyanopicolinoyl chloride (CAS 1805598-28-0) represents a prime example of how carefully designed heterocyclic building blocks can accelerate discovery across multiple scientific disciplines. Its balanced reactivity profile, commercial accessibility, and structural versatility continue to inspire innovative applications from small molecule drugs to advanced materials, ensuring its place as a valuable tool for researchers tackling chemistry's most pressing challenges.